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Compound of Interest

Compound Name: Iodophenol blue

Cat. No.: B1216900 Get Quote

An In-depth Technical Guide to Iodophenol Blue
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Iodophenol Blue, detailing its

chemical properties, applications, and safety information. The content is structured to serve as

a valuable resource for laboratory and research professionals.

Core Chemical and Physical Properties
Iodophenol Blue, a synthetic dye, is primarily recognized for its utility as a pH indicator.[1] Its

chemical and physical properties are summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1216900?utm_src=pdf-interest
https://www.benchchem.com/product/b1216900?utm_src=pdf-body
https://www.benchchem.com/product/b1216900?utm_src=pdf-body
https://cymitquimica.com/cas/4430-24-4/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216900?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 4430-24-4 [1][2]

Molecular Formula C₁₉H₁₀I₄O₅S [2]

Molecular Weight 857.96 g/mol [3]

Appearance Dark purple powder

pH Range 6.4 - 8.0

Color Transition
Yellow (acidic) to Blue

(alkaline)

Solubility
Soluble in water and organic

solvents

Applications in Research and Analysis
The principal application of Iodophenol Blue is as a pH indicator in titrations and other

analytical chemistry procedures. While some sources suggest its use in biological research for

staining DNA and differentiating tumor cells, specific and detailed protocols for these

applications are not well-documented in scientific literature, and there is a potential for

confusion with other dyes such as indophenol blue or bromophenol blue.

Use as a pH Indicator
Iodophenol Blue's distinct color change within a specific pH range makes it a reliable visual

marker for determining the endpoint of acid-base titrations.

Experimental Protocol: Preparation and Use of
Iodophenol Blue as a pH Indicator
The following protocol outlines the steps for preparing and using an Iodophenol Blue indicator

solution.

Materials:

Iodophenol Blue powder
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Ethanol (95%) or deionized water

0.1 M Sodium Hydroxide (optional, for dissolving)

Volumetric flasks

Pipettes

Stirring apparatus

Procedure:

1. Preparation of the Indicator Solution:

Method A (Aqueous Solution): Dissolve 0.1 g of Iodophenol Blue powder in 100 mL of

deionized water with continuous stirring. Gentle heating may be applied to aid dissolution.

Method B (Ethanolic Solution): Dissolve 0.1 g of Iodophenol Blue powder in 100 mL of 95%

ethanol. If the powder does not dissolve readily, a small amount of 0.1 M sodium hydroxide

can be added dropwise to facilitate dissolution, followed by dilution with ethanol.

2. Use in Titration:

Add 2-3 drops of the prepared Iodophenol Blue indicator solution to the analyte solution

before starting the titration.

The color of the solution will be yellow in acidic conditions.

As the titrant is added and the pH approaches the transition range (6.4-8.0), the color will

begin to change.

The endpoint of the titration is reached when the solution exhibits a distinct and persistent

blue color.

Experimental Workflow
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Preparation of Indicator Solution

Use in Titration

Start Weigh 0.1g of
Iodophenol Blue

Dissolve in 100mL
of solvent

(Water or Ethanol)

Store in a labeled,
light-resistant bottle

Indicator Solution
Ready

Start Titration Add 2-3 drops of
indicator to analyte Titrate with titrant Observe color change

(Yellow to Blue)
Endpoint Reached

(Persistent Blue Color)

Click to download full resolution via product page

Workflow for the preparation and use of Iodophenol Blue as a pH indicator.

Safety and Handling
Iodophenol Blue is classified as an irritant. Users should handle the compound with care,

employing standard laboratory safety practices.

GHS Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Measures:

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Use in a well-ventilated area or under a fume hood.

Avoid inhalation of dust.
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In case of contact with skin or eyes, rinse immediately with plenty of water and seek medical

advice.

Store in a cool, dry, and well-ventilated place away from incompatible materials.

Signaling Pathways
There is no scientific evidence to suggest that Iodophenol Blue is involved in any biological

signaling pathways. Its primary role in a biological context, if any, appears to be as a staining

agent, though as previously noted, specific protocols are not well established.

Disclaimer: This guide is intended for informational purposes for a professional audience. All

laboratory work should be conducted in accordance with established safety protocols and

regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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